Cas no 1426445-53-5 (2-nitro-5-sulfamoylbenzoic acid)

2-Nitro-5-sulfamoylbenzoic acid is a sulfonamide-substituted benzoic acid derivative featuring both nitro and sulfamoyl functional groups. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of reactive functional groups enables further derivatization, making it valuable for constructing complex molecular frameworks. Its nitro group facilitates electrophilic substitution reactions, while the sulfamoyl moiety enhances solubility and bioactivity in certain applications. The compound is typically handled under controlled conditions due to its potential reactivity. It is commonly supplied as a high-purity solid, ensuring consistency in synthetic processes.
2-nitro-5-sulfamoylbenzoic acid structure
1426445-53-5 structure
Product Name:2-nitro-5-sulfamoylbenzoic acid
CAS No:1426445-53-5
MF:C7H6N2O6S
MW:246.197340488434
MDL:MFCD32015524
CID:5209118
PubChem ID:21562905
Update Time:2026-03-06

2-nitro-5-sulfamoylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 5-(aminosulfonyl)-2-nitro-
    • 2-nitro-5-sulfamoylbenzoic acid
    • MDL: MFCD32015524
    • Inchi: 1S/C7H6N2O6S/c8-16(14,15)4-1-2-6(9(12)13)5(3-4)7(10)11/h1-3H,(H,10,11)(H2,8,14,15)
    • InChI Key: BJEMGRMOUSXXNV-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC(S(N)(=O)=O)=CC=C1[N+]([O-])=O

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Additional information on 2-nitro-5-sulfamoylbenzoic acid

2-Nitro-5-sulfamoylbenzoic Acid (CAS No. 1426445-53-5): A Comprehensive Overview of Its Properties and Applications

In the realm of organic chemistry and pharmaceutical research, 2-nitro-5-sulfamoylbenzoic acid (CAS No. 1426445-53-5) has emerged as a compound of significant interest. This aromatic derivative, characterized by its nitro and sulfamoyl functional groups, plays a pivotal role in synthetic chemistry and drug development. Its unique structural features make it a valuable intermediate for designing novel bioactive molecules, particularly in the context of enzyme inhibition and antibacterial agents.

The compound’s molecular formula and structural properties have been extensively studied to understand its reactivity and potential applications. Researchers are increasingly focusing on its synthetic pathways, optimizing yields and purity for industrial-scale production. Recent advancements in green chemistry have also spurred interest in eco-friendly methods to synthesize 2-nitro-5-sulfamoylbenzoic acid, aligning with global sustainability goals.

One of the most searched questions related to this compound is: *"What are the applications of 2-nitro-5-sulfamoylbenzoic acid in medicine?"* Studies suggest its derivatives exhibit promising pharmacological activities, including potential roles in anti-inflammatory and antimicrobial therapies. Its sulfonamide group is particularly noteworthy, as it mimics motifs found in many FDA-approved drugs, making it a hotspot for drug discovery.

From a commercial perspective, the demand for high-purity 2-nitro-5-sulfamoylbenzoic acid has grown, driven by its use in fine chemical synthesis and material science. Manufacturers emphasize quality control and regulatory compliance to meet the stringent requirements of pharmaceutical clients. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to verify its purity and stability.

In summary, 2-nitro-5-sulfamoylbenzoic acid (CAS No. 1426445-53-5) represents a versatile building block in modern chemistry. Its multifunctional design and broad applicability continue to inspire innovations across industries, from healthcare to advanced materials. As research progresses, this compound is poised to remain at the forefront of scientific and industrial advancements.

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